Cas no 1702427-90-4 (3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1702427-90-4
• MF: C₁₂H₂₀BrN₃
• MW: 286.211301803589
• CID: 5806888
• PubChem ID: 136838634
• Update Time: 2025-10-28

3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• EN300-1119483
• 1702427-90-4

• Inchi： 1S/C12H20BrN3/c1-8(2)4-5-10-11(13)12-14-7-6-9(3)16(12)15-10/h8-9,14H,4-7H2,1-3H3
• InChI Key： HBNLKEUSPFSLCT-UHFFFAOYSA-N
• SMILES： BrC1C(CCC(C)C)=NN2C=1NCCC2C

Computed Properties

• Exact Mass: 285.08406g/mol
• Monoisotopic Mass: 285.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Comprehensive Guide to 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1702427-90-4)

3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1702427-90-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique brominated structure, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to interact with various biological targets.

The molecular structure of 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine includes a bromine substituent at the 3-position, which is crucial for its chemical properties. This modification makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Additionally, the presence of a 3-methylbutyl group enhances its lipophilicity, improving its compatibility with organic solvents and biological membranes.

One of the most searched questions about CAS No. 1702427-90-4 is its potential applications in drug development. Recent studies suggest that this compound could serve as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Its pyrazolo[1,5-a]pyrimidine core is structurally similar to purine bases, allowing it to mimic natural substrates and interfere with enzymatic processes. This property has led to its exploration in targeted therapy research, a trending topic in precision medicine.

Another area of interest is the synthetic versatility of 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Chemists frequently search for efficient methods to functionalize this scaffold, as it can be tailored for diverse applications. For instance, its bromine atom can be replaced via nucleophilic substitution or metal-catalyzed reactions, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability aligns with the growing demand for customizable chemical tools in academic and industrial labs.

From a commercial perspective, CAS No. 1702427-90-4 is gaining traction in the fine chemicals market. Suppliers highlight its high purity (>98%) and stability under standard storage conditions, making it a reliable choice for researchers. The compound’s patent landscape is also evolving, with several filings related to its use in anticancer agents and antiviral drugs. This trend reflects the broader shift toward heterocyclic compounds in drug design, a hot topic in pharmaceutical forums.

Environmental and safety considerations are also frequently discussed regarding 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its potential reactivity. Researchers often inquire about its biodegradability and ecotoxicological profile, which are essential for sustainable chemistry initiatives. These queries underscore the importance of green chemistry principles in modern synthetic workflows.

In summary, 3-bromo-7-methyl-2-(3-methylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1702427-90-4) is a multifaceted compound with promising applications in medicinal chemistry and material science. Its structural features, such as the bromine substituent and alkyl side chain, make it a versatile intermediate for innovative research. As interest in targeted therapies and sustainable synthesis grows, this compound is poised to play a pivotal role in advancing scientific discovery.